Cas no 1021041-73-5 (N-(2,5-dimethoxyphenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide)

• Product Name: N-(2,5-dimethoxyphenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide
• CAS No: 1021041-73-5
• MF: C₁₉H₂₅N₅O₄
• MW: 387.432904005051
• CID: 6086683
• PubChem ID: 42065411
• Update Time: 2025-07-17

N-(2,5-dimethoxyphenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide
• 1021041-73-5
• AKOS024648383
• F2442-0423

• Inchi： 1S/C19H25N5O4/c1-13-20-17(12-18(21-13)28-4)23-7-9-24(10-8-23)19(25)22-15-11-14(26-2)5-6-16(15)27-3/h5-6,11-12H,7-10H2,1-4H3,(H,22,25)
• InChI Key： WLYBMZAGRITHBB-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC(OC)=CC=C2OC)=O)CCN(C2C=C(OC)N=C(C)N=2)CC1

Computed Properties

• Exact Mass: 387.19065430g/mol
• Monoisotopic Mass: 387.19065430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 89Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-(2,5-dimethoxyphenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide

Research Briefing on N-(2,5-dimethoxyphenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide (CAS: 1021041-73-5)

N-(2,5-dimethoxyphenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide (CAS: 1021041-73-5) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique piperazine-carboxamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense research interest.

The synthesis of N-(2,5-dimethoxyphenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide involves a multi-step process that ensures high purity and yield. Key steps include the condensation of 2,5-dimethoxyaniline with a piperazine derivative, followed by the introduction of the 6-methoxy-2-methylpyrimidin-4-yl moiety. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structural integrity of the compound. The synthetic route has been optimized to facilitate large-scale production, which is crucial for further preclinical and clinical studies.

Pharmacological evaluations of N-(2,5-dimethoxyphenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide have revealed its potent activity against specific biological targets. In vitro studies have demonstrated its ability to inhibit certain enzymes or receptors involved in disease pathways, such as kinases or G-protein-coupled receptors (GPCRs). These findings suggest that the compound could be a valuable candidate for the treatment of conditions like cancer, inflammatory diseases, or neurological disorders. The compound's selectivity and potency are currently being further investigated to elucidate its full therapeutic potential.

Recent in vivo studies have provided preliminary evidence of the compound's efficacy and safety profile. Animal models treated with N-(2,5-dimethoxyphenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide have shown significant improvements in disease-related parameters, with minimal adverse effects observed at therapeutic doses. Pharmacokinetic studies indicate favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its development as a drug candidate. These results underscore the compound's potential to progress to clinical trials in the near future.

In conclusion, N-(2,5-dimethoxyphenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide (CAS: 1021041-73-5) represents a promising avenue for drug discovery and development. Its unique chemical structure, combined with its potent pharmacological activity and favorable safety profile, positions it as a compelling candidate for further investigation. Ongoing research aims to refine its therapeutic applications and explore its mechanisms of action in greater detail. This compound exemplifies the innovative strides being made in the field of chemical biology and medicinal chemistry, offering hope for new treatments for challenging diseases.